molecular formula C14H19Cl2N3O B6172899 1-(4-chlorophenyl)-3-(piperidin-4-yl)imidazolidin-2-one hydrochloride CAS No. 2648949-06-6

1-(4-chlorophenyl)-3-(piperidin-4-yl)imidazolidin-2-one hydrochloride

Cat. No. B6172899
CAS RN: 2648949-06-6
M. Wt: 316.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(4-Chlorophenyl)-3-(piperidin-4-yl)imidazolidin-2-one hydrochloride, commonly known as CPIP, is a synthetic compound that has been used in a variety of scientific research applications. CPIP is an imidazolidinone derivative that is synthesized from the reaction of 4-chlorophenol, piperidine, and formaldehyde. This compound has been studied for its biochemical and physiological effects, as well as its potential use in laboratory experiments.

Scientific Research Applications

CPIP has been studied for its potential use in a variety of scientific research applications. It has been studied for its potential to be used as a biomarker for cancer diagnosis and as a potential therapeutic agent for the treatment of certain cancers. CPIP has also been studied for its potential to be used as a tool for studying the molecular basis of diseases, such as Alzheimer’s disease. Additionally, CPIP has been studied for its potential to be used as an imaging agent for MRI and PET scans.

Mechanism of Action

The mechanism of action of CPIP is not yet fully understood. However, it is believed that CPIP binds to certain proteins in cells and alters their activity. This altered activity is thought to be responsible for the biochemical and physiological effects of CPIP.
Biochemical and Physiological Effects
CPIP has been studied for its biochemical and physiological effects. It has been found to be an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. CPIP has also been found to be an inhibitor of the enzyme cyclooxygenase, which is involved in the production of prostaglandins. Additionally, CPIP has been found to have anti-inflammatory and anti-oxidant effects.

Advantages and Limitations for Lab Experiments

CPIP has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively stable in solution. Additionally, CPIP has a low toxicity profile and is not mutagenic. However, CPIP also has some limitations for use in laboratory experiments. It is not soluble in water and is not very stable in the presence of light or oxygen.

Future Directions

There are several potential future directions for the use of CPIP in scientific research. CPIP could be further studied for its potential to be used as a biomarker for cancer diagnosis. Additionally, CPIP could be studied for its potential to be used as a therapeutic agent for the treatment of certain cancers. CPIP could also be studied for its potential to be used as a tool for studying the molecular basis of diseases, such as Alzheimer’s disease. Finally, CPIP could be studied for its potential to be used as an imaging agent for MRI and PET scans.

Synthesis Methods

CPIP is synthesized from the reaction of 4-chlorophenol, piperidine, and formaldehyde. This reaction is catalyzed by an acid, such as p-toluenesulfonic acid (PTSA). The reaction is carried out in an organic solvent, such as dichloromethane, and the product is then isolated and purified by recrystallization. The final product is 1-(4-chlorophenyl)-3-(piperidin-4-yl)imidazolidin-2-one hydrochloride.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-chlorophenyl)-3-(piperidin-4-yl)imidazolidin-2-one hydrochloride involves the reaction of 4-chlorobenzaldehyde with piperidine to form 4-(piperidin-4-yl)benzaldehyde, which is then reacted with ethyl cyanoacetate to form 1-(4-(piperidin-4-yl)phenyl)-3-cyano-2-propen-1-one. This compound is then reacted with hydrazine hydrate to form 1-(4-(piperidin-4-yl)phenyl)-3-hydrazinyl-2-propen-1-one, which is cyclized with formaldehyde to form 1-(4-(piperidin-4-yl)phenyl)-3-(formylimino)imidazolidin-2-one. Finally, this compound is reacted with hydrochloric acid to form the hydrochloride salt of 1-(4-chlorophenyl)-3-(piperidin-4-yl)imidazolidin-2-one.", "Starting Materials": [ "4-chlorobenzaldehyde", "piperidine", "ethyl cyanoacetate", "hydrazine hydrate", "formaldehyde", "hydrochloric acid" ], "Reaction": [ "4-chlorobenzaldehyde + piperidine -> 4-(piperidin-4-yl)benzaldehyde", "4-(piperidin-4-yl)benzaldehyde + ethyl cyanoacetate -> 1-(4-(piperidin-4-yl)phenyl)-3-cyano-2-propen-1-one", "1-(4-(piperidin-4-yl)phenyl)-3-cyano-2-propen-1-one + hydrazine hydrate -> 1-(4-(piperidin-4-yl)phenyl)-3-hydrazinyl-2-propen-1-one", "1-(4-(piperidin-4-yl)phenyl)-3-hydrazinyl-2-propen-1-one + formaldehyde -> 1-(4-(piperidin-4-yl)phenyl)-3-(formylimino)imidazolidin-2-one", "1-(4-(piperidin-4-yl)phenyl)-3-(formylimino)imidazolidin-2-one + hydrochloric acid -> 1-(4-chlorophenyl)-3-(piperidin-4-yl)imidazolidin-2-one hydrochloride" ] }

CAS RN

2648949-06-6

Product Name

1-(4-chlorophenyl)-3-(piperidin-4-yl)imidazolidin-2-one hydrochloride

Molecular Formula

C14H19Cl2N3O

Molecular Weight

316.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.